Cas no 2034207-01-5 (2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide)

• Product name: 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034207-01-5
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5377364

2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C19H18N2O2S/c1-14-6-2-3-8-16(14)23-13-18(22)21-12-15-7-4-10-20-19(15)17-9-5-11-24-17/h2-11H,12-13H2,1H3,(H,21,22)
• InChI Key： DEDCMKWGIQQORI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)COC1=CC=CC=C1C

Additional information on 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

Comprehensive Overview of 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034207-01-5)

2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide, with the CAS number 2034207-01-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiophene ring, a pyridine backbone, and an acetamide functional group, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The structural complexity of 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide allows for diverse interactions with biological targets. Its heterocyclic components, such as the thiophene-2-yl and pyridin-3-yl moieties, are known to enhance binding affinity and metabolic stability—a critical factor in modern drug design. Recent studies suggest potential applications in neurodegenerative disease research, where similar compounds have shown promise in modulating protein aggregation pathways. This aligns with growing public interest in Alzheimer's and Parkinson's disease treatments, frequently searched topics in medical databases.

From a synthetic chemistry perspective, the acetamide linker in CAS 2034207-01-5 provides an excellent handle for further derivatization, enabling the creation of analog libraries for structure-activity relationship (SAR) studies. The compound's logP and hydrogen bonding capacity suggest favorable pharmacokinetic properties, addressing the pharmaceutical industry's ongoing quest for bioavailable small molecules. These characteristics make it relevant to current discussions about drug repurposing and fragment-based drug discovery—hot topics in medicinal chemistry forums and AI-driven research platforms.

The 2-methylphenoxy moiety introduces interesting steric and electronic effects that could influence target selectivity, a crucial consideration for reducing off-target effects in therapeutic applications. Computational chemistry studies of this compound might explore its potential as a selective enzyme inhibitor, particularly for protein kinases involved in cell signaling pathways. This connects with widespread scientific interest in precision medicine approaches and the development of next-generation therapeutics with improved safety profiles.

In material science applications, the conjugated system formed by the thiophene-pyridine core of 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide suggests possible utility in organic electronics. The compound's electronic properties might be tunable for use in OLED materials or organic semiconductors, areas experiencing rapid growth due to demand for flexible and sustainable electronic devices. These applications resonate with current industry focus on green technology and renewable energy solutions.

Analytical characterization of CAS 2034207-01-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the stereochemical configuration at key chiral centers. The compound's stability under various pH conditions and thermal properties are important parameters for formulation scientists, connecting to practical concerns about drug delivery systems and pharmaceutical stability—frequent search queries in pharmaceutical chemistry databases.

From an intellectual property perspective, 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide represents an interesting case study in patent landscaping for novel chemical entities. Its structural features may provide opportunities for composition-of-matter claims, while its potential therapeutic applications could support method-of-use patents. This aligns with growing industry attention to IP strategy in drug development, a trending topic in biotech business analytics.

Environmental fate studies of similar compounds suggest that the acetamide and heteroaromatic components of 2034207-01-5 would likely undergo biodegradation via multiple pathways. This environmental profile is increasingly important in the context of green chemistry principles and sustainable pharmaceutical manufacturing—subjects receiving heightened attention in regulatory circles and public discourse about corporate sustainability.

The synthesis of 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide typically involves multi-step organic transformations, including amide coupling reactions and heterocyclic formation steps. Process chemists are particularly interested in optimizing these synthetic routes for scale-up considerations, reflecting the pharmaceutical industry's ongoing challenges with cost-effective manufacturing of complex molecules—a persistent theme in chemical engineering literature.

In conclusion, 2-(2-methylphenoxy)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS 2034207-01-5) represents a fascinating case study at the intersection of medicinal chemistry, materials science, and process development. Its unique structural features and potential applications continue to inspire research across multiple disciplines, addressing many current scientific and technological priorities. As investigation into this compound progresses, it may yield valuable insights for addressing some of today's most pressing challenges in healthcare and advanced materials development.